Cas no 2680800-00-2 (5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid
• CAS No: 2680800-00-2
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• CID: 5821011
• PubChem ID: 149658424
• Update Time: 2025-06-09

5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680800-00-2
• EN300-28284781
• 5-benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid
• 5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C13H12N2O3S/c1-8(16)14-13-15-11(12(17)18)10(19-13)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,17,18)(H,14,15,16)
• InChI Key： AKQAICQNRGIPDI-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC(C(=O)O)=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.05686342g/mol
• Monoisotopic Mass: 276.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on 5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid

Research Brief on 5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid (CAS: 2680800-00-2)

5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid (CAS: 2680800-00-2) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

Recent literature highlights the compound's structural versatility, which allows for modifications that enhance its pharmacological profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid serves as a scaffold for designing inhibitors of bacterial enzymes, such as Mur ligases, which are critical for bacterial cell wall biosynthesis. The study reported a series of derivatives with improved inhibitory activity against multidrug-resistant strains of Staphylococcus aureus, suggesting its potential as a lead compound for novel antibiotics.

In addition to its antimicrobial properties, this thiazole derivative has been investigated for its anti-inflammatory effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of 5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid exhibit potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. The researchers utilized molecular docking and in vitro assays to identify structural features that enhance selectivity for COX-2 over COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's potential in cancer therapy. A preprint article (2024) on bioRxiv described the synthesis of a library of thiazole-based compounds, including 5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid derivatives, and their evaluation against various cancer cell lines. The results indicated that specific modifications to the benzyl and acetamido groups significantly enhanced cytotoxicity against breast and lung cancer cells, with minimal effects on normal cells. These findings underscore the compound's promise as a scaffold for developing targeted anticancer agents.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid derivatives. A review in Current Topics in Medicinal Chemistry (2023) emphasized the need for further studies on bioavailability and metabolic stability to translate these findings into clinical applications. Researchers are exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 5-Benzyl-2-acetamido-1,3-thiazole-4-carboxylic acid (CAS: 2680800-00-2) represents a versatile and promising scaffold in drug discovery. Its applications span antimicrobial, anti-inflammatory, and anticancer therapies, with ongoing research aimed at overcoming pharmacokinetic hurdles. Future studies should focus on in vivo efficacy and safety profiles to advance these compounds toward preclinical development.